Cas no 88654-54-0 (4-Formylbenzenesulfonyl fluoride)

• Product name: 4-Formylbenzenesulfonyl fluoride
• CAS No: 88654-54-0
• MF: C₇H₅FO₃S
• MW: 188.176204442978
• CID: 993308
• PubChem ID: 283867

4-Formylbenzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-formylbenzenesulfonyl fluoride
• EN300-727147
• CS-0499203
• NSC139113
• DTXSID60300816
• 4-Formylbenzene-1-sulfonylfluoride
• SCHEMBL17161296
• 88654-54-0
• 4-Formylbenzene-1-sulfonyl fluoride
• NSC-139113
• AT12034
• DS-005342
• 4-Formylbenzenesulfonyl fluoride

• Inchi： InChI=1S/C7H5FO3S/c8-12(10,11)7-3-1-6(5-9)2-4-7/h1-5H
• InChI Key： CBSXNTYILQLYSR-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C=O)S(=O)(=O)F

Computed Properties

• Exact Mass: 187.99434335g/mol
• Monoisotopic Mass: 187.99434335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.6Ų

Additional information on 4-Formylbenzenesulfonyl fluoride

Recent Advances in the Application of 4-Formylbenzenesulfonyl Fluoride (88654-54-0) in Chemical Biology and Drug Discovery

4-Formylbenzenesulfonyl fluoride (CAS: 88654-54-0) has emerged as a versatile chemical probe and building block in chemical biology and drug discovery. This aromatic sulfonyl fluoride derivative has gained significant attention due to its unique reactivity profile, particularly in covalent inhibitor design and activity-based protein profiling (ABPP). Recent studies have highlighted its utility as a warhead in targeted covalent inhibitors and as a tool compound for studying enzyme mechanisms.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the application of 4-formylbenzenesulfonyl fluoride in the development of covalent kinase inhibitors. The research team utilized its aldehyde functionality for subsequent bioconjugation while exploiting the sulfonyl fluoride moiety for selective serine protease inhibition. This dual functionality makes it particularly valuable for creating PROTACs (proteolysis targeting chimeras) and other bifunctional molecules.

In the field of chemical proteomics, 4-formylbenzenesulfonyl fluoride has shown promise as an activity-based probe. A recent Nature Chemical Biology publication (2024) reported its use in mapping active sites of hydrolases in complex proteomes. The study revealed that the compound exhibits improved selectivity compared to traditional sulfonyl fluoride probes, with particular affinity for certain classes of serine hydrolases.

The compound's mechanism of action involves selective modification of active site serine residues through sulfonylation. Recent structural biology studies have provided atomic-level insights into this interaction, showing how the formyl group at the para position influences binding kinetics and selectivity. These findings were corroborated by mass spectrometry and X-ray crystallography data published in ACS Chemical Biology earlier this year.

From a synthetic chemistry perspective, 4-formylbenzenesulfonyl fluoride serves as a valuable intermediate. A 2024 Advanced Synthesis & Catalysis paper described its use in palladium-catalyzed cross-coupling reactions to create diverse sulfonyl fluoride-containing compounds for high-throughput screening. The aldehyde functionality allows for further diversification through reductive amination or oxime formation.

Safety and handling considerations for 4-formylbenzenesulfonyl fluoride have been recently updated in the literature. While generally stable under standard conditions, studies recommend storage under inert atmosphere at low temperatures to prevent decomposition. Its reactivity with nucleophiles necessitates careful handling in biological applications, as noted in a 2023 Chemical Research in Toxicology report.

Looking forward, the unique properties of 4-formylbenzenesulfonyl fluoride position it as a key player in the development of next-generation covalent drugs and chemical probes. Ongoing research is exploring its potential in targeted protein degradation and as a scaffold for bifunctional inhibitors. The compound's dual reactivity (sulfonyl fluoride and aldehyde) continues to inspire innovative applications in chemical biology and drug discovery.